6-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid

• IUPAC Name: 6-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C15H12N2O2/c1-10-7-8-12-16-13(11-5-3-2-4-6-11)14(15(18)19)17(12)9-10/h2-9H,1H3,(H,18,19)
• InChI Key: LCVVPAPZRNZEPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C2C(=O)O)C3=CC=CC=C3)C=C1
• Molecular Formula: C15H12N2O2
• Molecular Weight: 252.27 g/mol
• CAS No.: 123533-42-6

Description

6-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid is a chemical compound with the molecular formula C15H12N2O2 and a molecular weight of 252.27. It is used in proteomics research.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H12N2O2/c1-10-7-8-12-16-13(11-5-3-2-4-6-11)14(15(18)19)17(12)9-10/h2-9H,1H3,(H,18,19). This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. More detailed physical and chemical properties were not available in the sources I found.

Scientific Research Applications

Anti-inflammatory and Analgesic Activity

6-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid has been explored for its potential anti-inflammatory and analgesic properties. A study conducted by Di Chiacchio et al. (1998) synthesized various derivatives of this compound, including this compound, and tested them for their anti-inflammatory and analgesic activities. The findings suggested that this compound was the most active in the series, indicating its potential in pharmaceutical applications for treating inflammation and pain (Di Chiacchio et al., 1998).

Synthesis and Structural Analysis

Research has also focused on the synthesis and structural analysis of compounds like this compound. Tafeenko et al. (1996) conducted X-ray structural investigations of this compound and related salts, examining their electron density distribution and geometrical changes due to the addition of functional groups (Tafeenko et al., 1996).

Mutagenicity Studies

Research on the mutagenic potency of structural isomers of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine, which is structurally related to this compound, has been conducted to understand the impact of structural features on mutagenicity. Chrisman et al. (2008) found that mutagenic potency increased with specific structural features that allowed extended resonance in these heterocyclic amines (Chrisman et al., 2008).

Fluorescent Properties

Tomoda et al. (1999) synthesized derivatives of imidazo[1,2-a]pyridine, including 2-phenylimidazo[1,2-a]pyridine, and studied their fluorescent properties. This research can provide insights into the potential use of this compound in fluorescent organic compounds (Tomoda et al., 1999).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements associated with it are H315, H319, and H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.